Cas no 926210-40-4 ((5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol)

• Product Name: (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol
• CAS No: 926210-40-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5710246
• PubChem ID: 16769386
• Update Time: 2025-06-29

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol
• AKOS000125124
• Z228585332
• EN300-31384
• (5-ethoxy-2-methyl-2,3-dihydrobenzofuran-6-yl)methanol
• 926210-40-4
• (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol

• Inchi： 1S/C12H16O3/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： ZGTGQBKWAUUKKD-UHFFFAOYSA-N
• SMILES： O1C2C=C(CO)C(=CC=2CC1C)OCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.3±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol

Introduction to (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol (CAS No. 926210-40-4)

(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex aromatic structure and potential biological activities. This compound, identified by its CAS number 926210-40-4, has garnered attention due to its structural similarity to various bioactive molecules. The presence of a benzofuran core, combined with ethoxy and methyl substituents, suggests a rich chemical profile that may be exploited for therapeutic applications.

The benzofuran scaffold is a well-documented motif in medicinal chemistry, often associated with compounds exhibiting diverse pharmacological properties. In particular, derivatives of benzofuran have been explored for their roles in modulating enzyme activity, interacting with biological receptors, and influencing cellular pathways. The specific arrangement of functional groups in (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol imparts unique characteristics that make it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies indicate that the ethoxy and methyl groups in this molecule may play crucial roles in determining its binding affinity and selectivity towards target proteins. This has opened up new avenues for designing molecules with tailored pharmacological profiles.

One of the most intriguing aspects of (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol is its potential as a precursor for more complex derivatives. By modifying its structure through further functionalization, researchers can explore a wide range of biological activities. For instance, introducing additional hydroxyl or carboxyl groups could enhance its solubility and bioavailability, making it more suitable for drug development.

Current research in this area is focused on understanding the mechanistic basis of the compound's interactions with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are being employed to elucidate its molecular structure and dynamics. These studies are crucial for identifying key interactions that could lead to therapeutic benefits.

The synthesis of (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol also presents an interesting challenge for organic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals or material science. Its unique structural features could be leveraged to develop novel materials with specific properties. For example, derivatives of benzofuran have been explored for their light-absorbing capabilities, which could be relevant in photovoltaic technologies.

The growing interest in natural product-inspired scaffolds has also influenced the design of new molecules like (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol. Many bioactive compounds isolated from plants and microorganisms share structural features with benzofuran derivatives. By synthesizing and modifying these structures, chemists can harness nature's own chemical libraries to discover new drugs.

Regulatory considerations are an important aspect of any pharmaceutical development process. Ensuring that compounds like this one meet safety and efficacy standards is crucial before they can be translated into clinical use. Preclinical studies are typically conducted to assess their potential benefits and risks, providing valuable data for regulatory submissions.

Collaborative efforts between academia and industry are essential for advancing the development of such compounds. These partnerships facilitate the transfer of knowledge and resources needed to bring new drugs to market efficiently. By leveraging expertise from different fields, researchers can accelerate the discovery and optimization process.

In conclusion, (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanol represents a fascinating area of research with significant potential in pharmaceutical chemistry. Its unique structure and biological relevance make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in the development of new therapies.